2-(3-methylpyridin-2-yl)propan-2-amine hydrochloride
Overview
Description
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(3-methylpyridin-2-yl)propan-2-amine hydrochloride involves the reaction of 3-methylpyridine with 2-bromo-1-propanol to form 2-(3-methylpyridin-2-yl)propan-2-ol, which is then converted to the amine via reductive amination with ammonium chloride and sodium cyanoborohydride. The resulting amine is then reacted with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "3-methylpyridine", "2-bromo-1-propanol", "ammonium chloride", "sodium cyanoborohydride", "hydrochloric acid" ], "Reaction": [ "Step 1: 3-methylpyridine is reacted with 2-bromo-1-propanol in the presence of a base such as potassium carbonate to form 2-(3-methylpyridin-2-yl)propan-2-ol.", "Step 2: The alcohol is then converted to the amine via reductive amination with ammonium chloride and sodium cyanoborohydride.", "Step 3: The resulting amine is then reacted with hydrochloric acid to form the hydrochloride salt, which can be isolated by filtration or precipitation." ] } | |
CAS No. |
2126160-07-2 |
Molecular Formula |
C9H15ClN2 |
Molecular Weight |
186.7 |
Purity |
95 |
Origin of Product |
United States |
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